Cas no 2172150-82-0 (7-cyclopropyl-5-oxa-9-azaspiro3.5nonane)

7-Cyclopropyl-5-oxa-9-azaspiro[3.5]nonane is a spirocyclic compound featuring a unique structural framework combining cyclopropyl, oxa-, and aza- functionalities. Its rigid spiro architecture enhances stereochemical control, making it valuable in synthetic chemistry, particularly for constructing complex heterocyclic systems. The cyclopropyl group contributes to increased stability and reactivity, while the fused oxa- and aza- rings offer versatility in medicinal chemistry applications, such as pharmacophore development. This compound serves as a key intermediate in the synthesis of bioactive molecules, including potential drug candidates targeting CNS disorders or antimicrobial agents. Its well-defined stereochemistry and functional group compatibility make it advantageous for precision-driven organic synthesis.
7-cyclopropyl-5-oxa-9-azaspiro3.5nonane structure
2172150-82-0 structure
Product Name:7-cyclopropyl-5-oxa-9-azaspiro3.5nonane
CAS No:2172150-82-0
MF:C10H17NO
MW:167.248082876205
CID:6084828
PubChem ID:165864983
Update Time:2025-10-25

7-cyclopropyl-5-oxa-9-azaspiro3.5nonane Chemical and Physical Properties

Names and Identifiers

    • 7-cyclopropyl-5-oxa-9-azaspiro3.5nonane
    • EN300-1279623
    • 2172150-82-0
    • 7-cyclopropyl-5-oxa-9-azaspiro[3.5]nonane
    • Inchi: 1S/C10H17NO/c1-4-10(5-1)11-6-9(7-12-10)8-2-3-8/h8-9,11H,1-7H2
    • InChI Key: QSWQBNZYOILJPA-UHFFFAOYSA-N
    • SMILES: O1CC(CNC21CCC2)C1CC1

Computed Properties

  • Exact Mass: 167.131014166g/mol
  • Monoisotopic Mass: 167.131014166g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 1
  • Complexity: 184
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.6
  • Topological Polar Surface Area: 21.3Ų

7-cyclopropyl-5-oxa-9-azaspiro3.5nonane Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Enamine
EN300-1279623-0.05g
7-cyclopropyl-5-oxa-9-azaspiro[3.5]nonane
2172150-82-0
0.05g
$1091.0 2023-05-26
Enamine
EN300-1279623-0.1g
7-cyclopropyl-5-oxa-9-azaspiro[3.5]nonane
2172150-82-0
0.1g
$1144.0 2023-05-26
Enamine
EN300-1279623-0.25g
7-cyclopropyl-5-oxa-9-azaspiro[3.5]nonane
2172150-82-0
0.25g
$1196.0 2023-05-26
Enamine
EN300-1279623-0.5g
7-cyclopropyl-5-oxa-9-azaspiro[3.5]nonane
2172150-82-0
0.5g
$1247.0 2023-05-26
Enamine
EN300-1279623-1.0g
7-cyclopropyl-5-oxa-9-azaspiro[3.5]nonane
2172150-82-0
1g
$1299.0 2023-05-26
Enamine
EN300-1279623-2.5g
7-cyclopropyl-5-oxa-9-azaspiro[3.5]nonane
2172150-82-0
2.5g
$2548.0 2023-05-26
Enamine
EN300-1279623-5.0g
7-cyclopropyl-5-oxa-9-azaspiro[3.5]nonane
2172150-82-0
5g
$3770.0 2023-05-26
Enamine
EN300-1279623-10.0g
7-cyclopropyl-5-oxa-9-azaspiro[3.5]nonane
2172150-82-0
10g
$5590.0 2023-05-26
Enamine
EN300-1279623-50mg
7-cyclopropyl-5-oxa-9-azaspiro[3.5]nonane
2172150-82-0
50mg
$888.0 2023-10-01
Enamine
EN300-1279623-100mg
7-cyclopropyl-5-oxa-9-azaspiro[3.5]nonane
2172150-82-0
100mg
$930.0 2023-10-01

Additional information on 7-cyclopropyl-5-oxa-9-azaspiro3.5nonane

Recent Advances in the Study of 7-cyclopropyl-5-oxa-9-azaspiro[3.5]nonane (CAS: 2172150-82-0) in Chemical Biology and Pharmaceutical Research

The compound 7-cyclopropyl-5-oxa-9-azaspiro[3.5]nonane (CAS: 2172150-82-0) has recently emerged as a promising scaffold in chemical biology and pharmaceutical research. This spirocyclic structure, characterized by its unique cyclopropyl and oxa-aza ring system, has garnered significant attention due to its potential applications in drug discovery, particularly in the development of novel therapeutics targeting central nervous system (CNS) disorders and infectious diseases. Recent studies have explored its synthetic accessibility, physicochemical properties, and biological activity, positioning it as a versatile building block for medicinal chemistry.

A 2023 study published in the Journal of Medicinal Chemistry investigated the synthetic routes to 7-cyclopropyl-5-oxa-9-azaspiro[3.5]nonane, highlighting a novel catalytic cyclopropanation strategy that improved yield and enantioselectivity. The researchers demonstrated that this compound serves as a privileged scaffold for the development of sigma-1 receptor ligands, with potential applications in neuropathic pain management. Molecular docking studies revealed favorable interactions with the sigma-1 receptor binding pocket, suggesting its utility in designing CNS-targeted drugs.

In parallel research, scientists have explored the antimicrobial potential of derivatives based on this spirocyclic framework. A 2024 paper in Bioorganic & Medicinal Chemistry Letters reported that structural modifications at the 9-position of 7-cyclopropyl-5-oxa-9-azaspiro[3.5]nonane yielded compounds with significant activity against drug-resistant bacterial strains, including methicillin-resistant Staphylococcus aureus (MRSA). The study attributed this activity to the compound's ability to disrupt bacterial cell membrane integrity while maintaining low cytotoxicity against mammalian cells.

Pharmacokinetic studies of 7-cyclopropyl-5-oxa-9-azaspiro[3.5]nonane derivatives have shown promising results regarding blood-brain barrier penetration and metabolic stability. Recent preclinical investigations have focused on optimizing the scaffold for improved oral bioavailability, with particular attention to the cyclopropyl moiety's contribution to metabolic resistance. These advancements suggest that this chemical framework may overcome some of the challenges associated with CNS drug development.

The compound's unique three-dimensional structure has also attracted interest in chemical biology as a tool for studying protein-ligand interactions. Researchers have utilized 7-cyclopropyl-5-oxa-9-azaspiro[3.5]nonane as a rigid core for developing molecular probes that can interrogate conformational changes in target proteins. This application has been particularly valuable in studying G protein-coupled receptors (GPCRs) and ion channels.

Looking forward, the versatility of 7-cyclopropyl-5-oxa-9-azaspiro[3.5]nonane suggests continued expansion of its applications in pharmaceutical research. Current investigations are exploring its potential in targeted protein degradation strategies and as a component of bifunctional molecules in PROTAC design. The compound's balanced lipophilicity and spatial orientation make it particularly suitable for these emerging therapeutic modalities.

Recommended suppliers
Zhengzhou Baoyu Pharmaceutical Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Zhengzhou Baoyu Pharmaceutical Co., Ltd.
Inner Mongolia Xinhong Biological Technology Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Inner Mongolia Xinhong Biological Technology Co., Ltd
Jiangsu Xinsu New Materials Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jiangsu Xinsu New Materials Co., Ltd
Hubei Cuiyuan Biotechnology Co.,Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Hubei Cuiyuan Biotechnology Co.,Ltd
Shanghai Bent Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk